(E)-{[4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methylidene}[(2,4-dichlorophenyl)methoxy]amine

• IUPAC Name: (E)-1-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]-N-[(2,4-dichlorophenyl)methoxy]methanimine
• InChI: InChI=1S/C23H18Cl3N3OS/c24-16-8-5-14(6-9-16)22-20(12-27-30-13-15-7-10-17(25)11-18(15)26)29-19-3-1-2-4-21(19)31-23(29)28-22/h5-12H,1-4,13H2/b27-12+
• InChI Key: ZZTUFEPQUKSMLY-KKMKTNMSSA-N
• Canonical SMILES: C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)C=NOCC5=C(C=C(C=C5)Cl)Cl
• Isomeric SMILES: C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)/C=N/OCC5=C(C=C(C=C5)Cl)Cl
• Molecular Formula: C23H18Cl3N3OS
• Molecular Weight: 490.8 g/mol
• CAS No.: 478041-84-8

Description

The compound "(E)-{[4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0²,⁶]dodeca-1(8),3,5-trien-3-yl]methylidene}[(2,4-dichlorophenyl)methoxy]amine" is a structurally complex molecule featuring a tricyclic core (7-thia-2,5-diazatricyclo[6.4.0.0²,⁶]dodeca-1(8),3,5-triene) substituted with a 4-chlorophenyl group and an (E)-configured imine linked to a (2,4-dichlorophenyl)methoxy moiety. The compound’s tricyclic scaffold may influence pharmacokinetic properties such as solubility and metabolic stability, while the dichlorophenyl groups could enhance target binding via hydrophobic interactions .

Biological Activity

The compound (E)-{[4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methylidene}[(2,4-dichlorophenyl)methoxy]amine, a complex organic molecule, has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article delves into the biological activity of this compound, examining its pharmacological properties, mechanisms of action, and relevant case studies.

Structural Features

The compound is characterized by:

• A thiazole ring that contributes to its biological activity.
• A diazatricyclo structure , which is linked to various pharmacological effects.
• A methoxy group that may enhance lipophilicity and bioavailability.

Biological Activity Overview

Preliminary studies suggest that compounds with similar structural motifs often exhibit a range of biological activities including:

• Antimicrobial
• Anticancer
• Anti-inflammatory

These activities are often attributed to the ability of the compound to interact with various biological targets.

The biological activity of this compound can be elucidated through several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in disease processes.
• Receptor Modulation : Interaction with receptor sites can alter cellular responses.
• Gene Expression Regulation : The compound may influence the transcription of genes associated with disease pathways.

Antiviral Activity

Research has demonstrated that compounds structurally related to (E)-{[4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methylidene}[(2,4-dichlorophenyl)methoxy]amine exhibit antiviral properties. For instance, sulfonamide derivatives containing similar thiazole rings were shown to possess anti-tobacco mosaic virus activity with inhibition rates around 50% in bioassay tests .

Anticancer Activity

A study on pyrano[2,3-c]pyrazoles demonstrated that compounds with 4-chlorophenyl substitutions exhibited low micromolar activity against the AKT2 kinase, a target in glioma treatment . This suggests that similar structural motifs in our compound could also yield significant anticancer effects.

Table 1: Summary of Biological Activities

Compound Name	Structural Features	Biological Activity
Thiazole Derivative	Contains thiazole ring	Antimicrobial
Diazatricyclo Compound	Bicyclic structure	Anticancer
Methoxy-substituted Compound	Methoxy group present	Anti-inflammatory

Table 2: Antiviral Activity of Related Compounds

Compound	Concentration (mg/mL)	Inhibition Rate (%)
7a	0.5	38.42
7b	0.5	42.00
Ningnanmycin	0.5	54.51

Comparison with Similar Compounds

Structural Analogues with Heterocyclic Cores

The tricyclic 7-thia-2,5-diazatricyclo system distinguishes this compound from simpler heterocycles like 1,3,5-oxadiazines or 1,3,4-oxadiazoles. For example:

• 1,3,5-Oxadiazines (e.g., 6-(4-chlorophenyl)-N-aryl derivatives) lack sulfur in their core and are synthesized via dehydrosulfurization, yielding compounds with moderate antifungal activity .
• 1,3,4-Oxadiazoles (e.g., N-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}amine derivatives) exhibit anticancer activity (IC₅₀ = 2.46 μg/mL against liver cancer cells) but lack the tricyclic complexity of the target compound .

Key Structural Differences :

Compound Class	Core Structure	Chlorinated Substituents	Bioactivity
Target Compound	Tricyclic (7-thia-2,5-diazatricyclo)	4-chlorophenyl, 2,4-dichlorophenyl	Not reported (inferred antifungal/anticancer)
1,3,5-Oxadiazines	Monocyclic	4-chlorophenyl	Antifungal (moderate)
1,3,4-Oxadiazoles	Bicyclic	2,4-dichlorophenyl	Anticancer (IC₅₀ = 2.46 μg/mL)

Substituent Effects: Chlorinated Aromatic Systems

The (2,4-dichlorophenyl)methoxy group is a hallmark of several azole antifungals, enhancing lipophilicity and target affinity:

• Econazole: Contains a (2,4-dichlorophenyl)ethyl group and imidazole ring, inhibiting fungal lanosterol 14α-demethylase (CYP51) .
• Terconazole : Features a dichlorophenyl-dioxolane-piperazine scaffold (MW = 532.46) with broad-spectrum antifungal activity .

Comparison of Dichlorophenyl-Containing Compounds :

Compound	Core Structure	Dichlorophenyl Group	Molecular Weight	Activity
Target Compound	Tricyclic	(2,4-dichlorophenyl)methoxy	Not reported	Inferred antifungal
Econazole	Imidazole	(2,4-dichlorophenyl)ethyl	381.67	Antifungal
Terconazole	Dioxolane-piperazine	2,4-dichlorophenyl	532.46	Antifungal

Stability Considerations :

• The (E)-imine configuration may reduce isomerization risks compared to (Z)-isomers.
• Thioether linkages in the tricyclic core could enhance metabolic resistance relative to ester-containing analogues .